1-(2-(Carboxymethyl)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol
• IUPAC Name: 2-[2-(3-chloropropanoyl)phenyl]acetic acid
• InChI: InChI=1S/C11H11ClO3/c12-6-5-10(13)9-4-2-1-3-8(9)7-11(14)15/h1-4H,5-7H2,(H,14,15)
• InChI Key: OMUFPTIZJFCPGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)C(=O)CCCl

Description

1-(2-(Carboxymethyl)phenyl)-3-chloropropan-1-one is a substituted propanone derivative featuring a carboxymethyl group at the ortho position of the phenyl ring and a chlorine atom on the propane chain. The carboxymethyl group enhances hydrophilicity and chelation capacity, while the chlorine atom may influence electronic properties and reactivity.

Structurally related compounds, such as those synthesized via Claisen–Schmidt condensation (e.g., chalcone derivatives) or Friedel-Crafts acylation, often serve as intermediates for bioactive molecules, including anticancer agents and antidepressants .

Biological Activity

1-(2-(Carboxymethyl)phenyl)-3-chloropropan-1-one, also known as a derivative of chloropropanone, has garnered attention in scientific research due to its potential biological activities. This compound is characterized by its unique structure, which includes a carboxymethyl group and a chloropropanone moiety, suggesting possible interactions with biological systems.

• Molecular Formula : C11H11ClO3
• Molecular Weight : 226.66 g/mol
• CAS Number : 1803746-11-3

Biological Activity Overview

The biological activity of 1-(2-(Carboxymethyl)phenyl)-3-chloropropan-1-one has been explored in various studies, focusing on its pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

Antimicrobial Activity

Several studies have reported that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of chloropropanones have shown effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways.

Study	Compound Tested	Activity	Method
	3-chloro-1-carbacephem	Antibacterial	In vitro assays
	Various derivatives	Antimicrobial	Disc diffusion method

Anti-inflammatory Effects

Research has indicated that compounds containing carboxymethyl groups can modulate inflammatory responses. The potential mechanism involves the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

Anticancer Properties

Preliminary studies suggest that 1-(2-(Carboxymethyl)phenyl)-3-chloropropan-1-one may exhibit cytotoxic effects against various cancer cell lines. The compound's ability to induce apoptosis in cancer cells has been a focal point of investigation.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of related compounds against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) that suggests significant antibacterial activity.
• Anti-inflammatory Mechanism : Another investigation focused on the anti-inflammatory properties of carboxymethyl derivatives, demonstrating reduced levels of TNF-alpha and IL-6 in treated cell cultures.
• Cytotoxicity Assessment : Research on the cytotoxic effects of similar chlorinated compounds revealed that they could inhibit cell proliferation in human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Bioactivity

Carboxymethyl Group : The carboxymethyl group in the target compound enhances solubility in polar solvents and may facilitate metal chelation, a property exploited in radiolabeled compounds (e.g., 99mTc-labeled derivatives) . This contrasts with bromomethyl or chloromethyl substituents (e.g., in and ), which increase electrophilicity and reactivity in nucleophilic substitutions .

Chlorine Atom : The 3-chloro substituent in propane chains is common in bioactive molecules, such as antifungal agents and antidepressants. For example, 1-(3-Benzo[b]thiophenyl)-3-chloropropan-1-one is a precursor to rapid-onset antidepressants , while halogenated chalcones () show anticancer activity .

Aromatic Ring Modifications : Compounds with electron-withdrawing groups (e.g., nitro, trifluoromethyl) on the phenyl ring () exhibit enhanced anticancer activity compared to electron-donating groups (e.g., methoxy) .